Cas no 821767-57-1 (1H-Indazole-1-carboxylic acid, 3-(2-nitrobenzoyl)-, 1,1-dimethylethylester)

• Product name: 1H-Indazole-1-carboxylic acid, 3-(2-nitrobenzoyl)-, 1,1-dimethylethylester
• CAS No: 821767-57-1
• MF: C₁₉H₁₇N₃O₅
• MW: 367.355384588242
• CID: 697608
• PubChem ID: 69722821

1H-Indazole-1-carboxylic acid, 3-(2-nitrobenzoyl)-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-carboxylic acid, 3-(2-nitrobenzoyl)-, 1,1-dimethylethylester
• SCHEMBL6256806
• 1h-indazole-1-carboxylic acid,3-(2-nitrobenzoyl)-,1,1-dimethylethyl ester
• 821767-57-1

• Inchi： InChI=1S/C19H17N3O5/c1-19(2,3)27-18(24)21-14-10-6-4-8-12(14)16(20-21)17(23)13-9-5-7-11-15(13)22(25)26/h4-11H,1-3H3
• InChI Key： FNXUNKSJEICAII-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1C2=CC=CC=C2C(=N1)C(=O)C3=CC=CC=C3[N+](=O)[O-]

Computed Properties

• Exact Mass: 367.11682065g/mol
• Monoisotopic Mass: 367.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų
• XLogP3: 4.3